Cas no 62009-33-0 (5-Bromopyridine-3-sulfonamide)

• Product Name: 5-Bromopyridine-3-sulfonamide
• CAS No: 62009-33-0
• MF: C₅H₅BrN₂O₂S
• MW: 237.074398756027
• MDL: MFCD08235088
• CID: 501635
• PubChem ID: 12684258
• Update Time: 2025-06-07

5-Bromopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-pyridinesulfonamide
• 3-Pyridinesulfonamide,5-bromo-
• 5-Bromopyridine-3-sulfonamide
• 5-Bromopyridine-3-sulphonamide
• 3-Pyridinesulfonamide,5-bromo
• 5-bromo-pyridine-3-sulfonic acid amide
• BS-28970
• ZJAYGKNATMSZHZ-UHFFFAOYSA-N
• DTXSID50506800
• DB-028741
• MFCD08235088
• s12140
• SCHEMBL732378
• Z838881858
• 5-broMopyridine3-sulphonaMide
• 5-BROMOPYRIDINE-3-SULPHONAMIDE 98
• CS-0213088
• EN300-55592
• 3-Pyridinesulfonamide, 5-bromo-
• AKOS010875024
• 5-Bromo pyridine-3-sulphonamide
• 62009-33-0

• MDL： MFCD08235088
• Inchi： 1S/C5H5BrN2O2S/c6-4-1-5(3-8-2-4)11(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： ZJAYGKNATMSZHZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)S(N)(=O)=O

Computed Properties

• Exact Mass: 235.92600
• Monoisotopic Mass: 235.92551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.855
• Melting Point: 171-173
• Boiling Point: 396.7 ℃ at 760 mmHg
• Flash Point: 193.7 °C
• Refractive Index: 1.616
• PSA: 81.43000
• LogP: 2.27260

5-Bromopyridine-3-sulfonamide Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on 5-Bromopyridine-3-sulfonamide

Comprehensive Overview of 5-Bromopyridine-3-sulfonamide (CAS No. 62009-33-0): Properties, Applications, and Industry Insights

5-Bromopyridine-3-sulfonamide (CAS No. 62009-33-0) is a high-value heterocyclic compound widely recognized for its versatility in pharmaceutical and agrochemical research. As a brominated pyridine derivative, it serves as a critical intermediate in the synthesis of bioactive molecules, attracting significant attention from researchers exploring drug discovery and crop protection solutions. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending queries like "sulfonamide-based drug development" and "halogenated pyridine uses."

The compound’s structure combines a pyridine ring with a bromine substituent at the 5-position and a sulfonamide group at the 3-position, offering unique reactivity for cross-coupling reactions and heterocyclic functionalization. Such features align with current industry demands for precision chemistry in designing small-molecule inhibitors and enzyme modulators. Recent studies highlight its role in developing kinase-targeting therapies, a hot topic in oncology research, as evidenced by rising searches for "kinase inhibitors 2024."

From a synthetic perspective, 5-Bromopyridine-3-sulfonamide is often prepared via direct sulfonamidation of 5-bromopyridine-3-sulfonyl chloride or through palladium-catalyzed amination. Its high purity grade (>98%) ensures reliability in high-throughput screening (HTS) workflows, a key concern for pharmaceutical companies optimizing AI-driven drug discovery pipelines. Notably, its stability under ambient storage conditions makes it a cost-effective choice for laboratories focusing on sustainable chemistry practices.

Beyond pharmaceuticals, this compound shows promise in material science, particularly in designing organic semiconductors and ligands for catalysis. The sulfonamide moiety’s hydrogen-bonding capacity enables applications in supramolecular chemistry, resonating with growing interest in "smart materials design." Regulatory-wise, it complies with major chemical inventories like REACH and TSCA, addressing frequent user questions about "chemical compliance standards."

Market trends indicate rising demand for 5-Bromopyridine-3-sulfonamide in Asia-Pacific regions, driven by expanding contract research organizations (CROs). Analytical techniques such as HPLC and NMR are routinely employed for quality control, reflecting industry emphasis on "QC/QA in fine chemicals." As research into targeted therapies accelerates, this compound’s role in structure-activity relationship (SAR) studies is expected to grow, solidifying its position as a staple in modern medicinal chemistry toolkits.